BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Amyloid -Protein (1-14)
Trifluoroacetate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Amyloid b-Protein (1-14)
Compound Name:

Trifluoroacetate
CAS No.: 186319-74-4
Cat. No.: B1496796

Get Quote

\ J

Molecular Characterization, Handling, and Experimental
Applications[1][2]

Executive Summary

Amyloid

-Protein (1-14) (A

1-14) is a hydrophilic N-terminal fragment of the full-length Amyloid

peptide (1-40/42).[1][2] Unlike the full-length peptide, which is notorious for rapid aggregation
and fibrillization, the 1-14 fragment is soluble and non-amyloidogenic. Its primary research
utility lies in studying the metal-binding properties (Cu, Zn) of the A

species, as the 1-14 sequence contains the complete metal-coordination motif (His6, His13,
His14) implicated in Alzheimer’s Disease oxidative stress mechanisms.
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This guide addresses a critical, often-overlooked variable in quantitative assays: the
Trifluoroacetate (TFA) salt stoichiometry. Misunderstanding the distinction between peptide
molecular weight and gross salt molecular weight frequently leads to dosing errors in kinetic
assays and metal-binding titrations.

Molecular Specifications
Sequence ldentity

The sequence provided below is the Human isoform, which is the standard for Alzheimer's
research. (Note: The Rodent sequence differs at three positions: R5G, Y10F, H13R).[1]

Sequence (1-Letter): DAEFRHDSGYEVHH

Sequence (3-Letter): Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His[1][2][3][4][5]

N-Terminus: Free Amine (

) or Acetylated (check specific vendor lot)[1][2]

C-Terminus: Free Acid (

) or Amide (check specific vendor lot)[1][2]

Molecular Weight Analysis

Precise mass calculation is required for preparing stoichiometric solutions. The values below
represent the free base (peptide only).
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Parameter Value Notes

Excludes counterions and
hydration shell.[1][2]

Chemical Formula

Used for Mass Spectrometry

Monoisotopic Mass 1697.68 Da ) o
(MS) identification.[1][2]
) Used for molarity calculations if
Average Molecular Weight 1698.7 Da ) i
peptide content is 100%.
Solubility is lowest near pH
Isoelectric Paoint (pl) ~6.0-6.5 6.0; high solubility at pH < 5 or

> 7.[1]12]5.

The "TFA Effect": Calculating Actual Mass

Synthetic peptides purified by HPLC are typically recovered as Trifluoroacetate (TFA) salts.[1]
[2][6] The TFA counterions (

, MW 113.02) bind electrostatically to basic residues.[1]

Stoichiometry of the Salt
InA

(1-14), the following residues can protonate and bind TFA anions:

e N-terminus (Aspl amine)

Arg5 (Guanidinium)

His6 (Imidazole)

His13 (Imidazole)

His14 (Imidazole)

Theoretical Maximum: 5 TFA molecules per peptide. Experimental Reality: Usually 3—4 TFA
molecules, depending on lyophilization pH.
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The Net Peptide Content (NPC) Equation

Vendors typically sell peptides by Gross Weight (Peptide + Salt + Water).[1][2] However, they
report Net Peptide Content (NPC) by elemental analysis.[1][2]

Example: If you need
of A
(1-14) (1.69 mg peptide mass) and the vial says "NPC: 70%":

[1][2]

Critical Warning: Ignoring NPC results in a 30-40% under-dosing error, which is catastrophic for

metal-binding stoichiometry (e.g., measuring

for Cu:A

1:1 complexes).

Visualization: Composition & Workflow
Diagram: The "White Powder" Composition

This diagram illustrates why the mass in the vial is not just the peptide.
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Figure 1: Component breakdown of the lyophilized A

(1-14) solid.[1][2] The TFA and water content significantly dilute the active peptide mass.

Experimental Workflows

Reconstitution Protocol
Unlike A

(1-42), the 1-14 fragment does not require HFIP (Hexafluoroisopropanol) pretreatment to break
aggregates.[1][2] However, the TFA salt makes the initial solution acidic.

Step-by-Step Procedure:
« Equilibration: Allow the vial to warm to room temperature (prevent condensation).

¢ Solvent Choice:
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o For General Use: Sterile distilled water (pH will drop to ~3.0 due to TFA).[1][2]

o For Metal Studies:Do NOT use PBS (Phosphate precipitates Cu/Zn).[1][2] Use HEPES or
MOPS buffer (50 mM, pH 7.2).[1][2]

 Dissolution:
o Add buffer to achieve a stock concentration of 1-2 mM.
o Vortex gently (1-14 is robust, unlike 1-42).[1][2]

e pH Adjustment (Critical):
o The TFA will buffer the solution at low pH.

o Check pH with micro-paper. If acidic, titrate with dilute NaOH or use a strong buffer (100
mM HEPES).[1][2]

o Note: Histidine metal binding is pH-dependent. Ensure pH > 6.5 for correct His-Metal
coordination.

Quality Control (QC)
Every new batch should be validated.[1][2]

e HPLC: Confirm purity >95%. Impurities are often deletion sequences (e.g., missing Aspl).[1]

[2]
e Mass Spec (ESI-MS): Look for the

and
charge states.[1][2]

o Expected

[1](2]
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o Expected

[1](2]

Applications: Metal Coordination

A

(1-14) is the "Metal Binding Domain" (MBD) of Alzheimer's amyloid.[1][2]

Metal Binding Workflow

This diagram outlines the logic for using A

(1-14) to study Copper (Cu) or Zinc (Zn) interactions.[1][2]

AB(1-14) Stock
(pH adjusted to 7.4)

Metal Salt Solution Equimolar Mixing Incubate 15 min N Metal-Peptide Complex Readout:
(CuClI2 or ZnCI2) (1:1 Ratio) (Coordination via His6, His13, His14) EPR, CD, or Fluorescence quenching

Avoid Phosphate/Tris buffers!
They compete for metal binding.

Click to download full resolution via product page

Figure 2: Workflow for investigating metal coordination. Buffer selection is the most common
failure point in these assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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